Cas no 2171761-46-7 (3-(1-aminocyclopropyl)-1-methylpyrrolidin-3-ol)

• Product Name: 3-(1-aminocyclopropyl)-1-methylpyrrolidin-3-ol
• CAS No: 2171761-46-7
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• CID: 6368940
• PubChem ID: 165766495
• Update Time: 2025-10-31

3-(1-aminocyclopropyl)-1-methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(1-aminocyclopropyl)-1-methylpyrrolidin-3-ol
• 2171761-46-7
• EN300-1644071

• Inchi： 1S/C8H16N2O/c1-10-5-4-8(11,6-10)7(9)2-3-7/h11H,2-6,9H2,1H3
• InChI Key： PBMQYCZTUPCEEC-UHFFFAOYSA-N
• SMILES： OC1(CN(C)CC1)C1(CC1)N

Computed Properties

• Exact Mass: 156.126263138g/mol
• Monoisotopic Mass: 156.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 49.5Ų

Additional information on 3-(1-aminocyclopropyl)-1-methylpyrrolidin-3-ol

Introduction to 3-(1-aminocyclopropyl)-1-methylpyrrolidin-3-ol (CAS No. 2171761-46-7) and Its Emerging Applications in Chemical Biology

3-(1-aminocyclopropyl)-1-methylpyrrolidin-3-ol (CAS No. 2171761-46-7) is a structurally unique heterocyclic compound that has garnered significant attention in the field of chemical biology due to its intriguing pharmacological properties. This compound belongs to the pyrrolidine class, characterized by a nitrogen-containing five-membered ring, which is a common motif in biologically active molecules. The presence of both an amino group and a hydroxyl group in its structure imparts versatile reactivity, making it a valuable scaffold for drug discovery and medicinal chemistry investigations.

The nomenclature of this compound reflects its chemical composition, with "1-aminocyclopropyl" indicating the substitution of a nitrogen atom linked to a cyclopropyl group at the 1-position of the pyrrolidine ring, and "1-methylpyrrolidin-3-ol" highlighting the methyl substitution at the 1-position and the hydroxyl group at the 3-position. This precise naming adheres to the International Union of Pure and Applied Chemistry (IUPAC) standards, ensuring clarity and consistency in scientific communication.

Recent advancements in chemical biology have underscored the importance of structural diversity in drug design. The pyrrolidine core of 3-(1-aminocyclopropyl)-1-methylpyrrolidin-3-ol has been identified as a promising pharmacophore due to its ability to interact with biological targets such as enzymes and receptors. The compound's dual functionality—combining an amino group for hydrogen bonding and a hydroxyl group for solubility—makes it particularly suitable for modulating biological pathways.

In particular, studies have demonstrated that derivatives of this compound exhibit potential therapeutic effects in various disease models. For instance, modifications to the cyclopropyl moiety have shown promise in inhibiting certain kinases, which are critical targets in cancer research. The methylpyrrolidin-3-ol scaffold has also been explored for its role in modulating neurotransmitter systems, suggesting applications in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The synthesis of 3-(1-aminocyclopropyl)-1-methylpyrrolidin-3-ol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the complex framework efficiently. These synthetic strategies not only enhance scalability but also allow for structural diversification, enabling researchers to explore novel analogs with tailored properties.

From a spectroscopic perspective, the compound exhibits distinct characteristics that aid in its identification and characterization. Nuclear magnetic resonance (NMR) spectroscopy reveals well-defined peaks corresponding to the cyclopropyl ring, pyrrolidine nitrogen, methyl groups, and hydroxyl protons. Mass spectrometry (MS) confirms the molecular weight, while infrared (IR) spectroscopy detects functional groups such as amine (–NH₂) and alcohol (–OH). These analytical techniques provide robust evidence of the compound's identity and purity.

The pharmacokinetic profile of 3-(1-aminocyclopropyl)-1-methylpyrrolidin-3-ol is another critical aspect that has been thoroughly investigated. Preliminary studies indicate favorable absorption, distribution, metabolism, and excretion (ADME) properties, suggesting potential for oral bioavailability. Additionally, computational modeling has been utilized to predict drug-like properties such as lipophilicity and solubility, which are essential for optimizing pharmacokinetic behavior.

In recent years, there has been growing interest in leveraging computational tools for virtual screening and drug design. Molecular docking studies have been conducted using 3-(1-aminocyclopropyl)-1-methylpyrrolidin-3-ol as a lead compound to identify potential binding interactions with target proteins. These simulations have provided insights into key binding pockets and residues that could be exploited for structure-based drug design.

The biological activity of this compound has also been explored in vitro using cell-based assays. Initial findings suggest that it interacts with specific enzymes involved in inflammatory pathways, making it a candidate for developing anti-inflammatory agents. Furthermore, its ability to modulate receptor activity has opened avenues for exploring applications in central nervous system (CNS) disorders.

Future research directions may focus on optimizing synthetic routes to improve cost-efficiency and scalability while maintaining high enantiomeric purity if stereochemistry is deemed crucial for biological activity. Additionally, preclinical studies will be essential to evaluate safety profiles and efficacy before considering clinical translation.

In conclusion,3-(1-aminocyclopropyl)-1-methylpyrrolidin-3-ol (CAS No. 2171761-46-7) represents a fascinating molecule with significant potential in chemical biology and drug discovery. Its unique structural features combined with promising preclinical data make it an attractive candidate for further investigation into therapeutic applications across multiple disease areas.